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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-methylaniline

Cat. No.: B1272470

An In-depth Technical Guide on 4-Bromo-2-chloro-6-methylaniline

This guide provides key physicochemical properties of 4-Bromo-2-chloro-6-methylaniline, a
chemical compound relevant to researchers, scientists, and professionals in drug development.
The information is presented to be clear and easily accessible for technical audiences.

Physicochemical Data

The fundamental molecular characteristics of 4-Bromo-2-chloro-6-methylaniline are
summarized below.

Property Value

Molecular Formula C7H7BrCIN[1][2][3][41[5]

Molecular Weight 220.49 g/mol [1][2][3][4]1[5]

IUPAC Name 4-bromo-2-chloro-6-methylaniline[1][5]
CAS Number 30273-42-8[1][2][3][5]

Molecular Structure and Composition

The chemical structure of 4-Bromo-2-chloro-6-methylaniline consists of a central aniline ring
substituted with bromine, chlorine, and a methyl group at specific positions. The relationship
between the constituent elements and the final compound is illustrated below.
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Elemental composition of 4-Bromo-2-chloro-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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